![molecular formula C24H18ClFN2O4S B2881630 2-(6-chloro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide CAS No. 902584-34-3](/img/structure/B2881630.png)
2-(6-chloro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
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Description
2-(6-chloro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide is a synthetic compound that has gained interest in scientific research due to its potential applications in medicine. This compound is commonly referred to as COTQFA, and it has been found to exhibit various biochemical and physiological effects. In
Scientific Research Applications
Structural Aspects and Inclusion Compounds
Research on isoquinoline derivatives similar to the specified compound has investigated their structural properties and the formation of salt and inclusion compounds. For instance, studies have shown that certain amide-containing isoquinoline derivatives exhibit interesting behaviors when treated with mineral acids, forming gels or crystalline solids depending on the nature of the acid. These compounds have also been found to form host–guest complexes with enhanced fluorescence emission, offering insights into their potential applications in materials science and sensor technologies (Karmakar, Sarma, & Baruah, 2007).
Synthesis and Biological Potentials
Synthetic efforts have been directed towards creating novel acetamide derivatives with potential antimicrobial and anticancer activities. For example, a study on the synthesis of quinazolinyl acetamides revealed their analgesic and anti-inflammatory properties, highlighting the therapeutic potential of such compounds (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015). Similarly, derivatives of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide have been synthesized and evaluated for their antimicrobial and anticancer activities, demonstrating the significance of structural modifications in enhancing biological efficacy (Mehta, Kumar, Marwaha, Narasimhan, Ramasamy, Lim, Shah, & Mani, 2019).
Therapeutic Applications
Investigations into novel anilidoquinoline derivatives have shown significant antiviral and antiapoptotic effects in vitro, with therapeutic efficacy observed in the treatment of diseases such as Japanese encephalitis. These studies underline the potential medical applications of compounds within the quinoline and acetamide families, suggesting avenues for the development of new therapeutic agents (Ghosh, Swarup, Saxena, Das, Hazra, Paira, Banerjee, Mondal, & Basu, 2008).
properties
IUPAC Name |
2-[6-chloro-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClFN2O4S/c1-15-2-9-19(10-3-15)33(31,32)22-13-28(21-11-4-16(25)12-20(21)24(22)30)14-23(29)27-18-7-5-17(26)6-8-18/h2-13H,14H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIOKAUCXPKMGDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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